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Telaprevir repurposing potential for SARS-CoV-
2 versus HCV

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Telaprevir

CAS No.: 402957-28-2

Cat. No.: S549061

Mechanism of Action: HCV vs. SARS-CoV-2

The table below compares the primary viral targets of Telaprevir for Hepatitis C Virus (HCV) and Severe

Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2).

Feature Original Indication: HCV Repurposing Candidate: SARS-CoV-2

Primary Viral HCV NS3-4A serine protease  SARS-CoV-2 Main Protease (MP™) [2] [3]

Target [1]

Target Role Cleaves HCV polyprotein for Cleaves SARS-CoV-2 polyprotein (replication &
viral replication [1] transcription) [2]

Inhibition ICso 0.35 uM (NS3-4A protease) 7.6 - 748.5 nM (for designed derivatives); 11.552

[1] MM (Telaprevir in cell culture) [2] [4] [5]
Other Potential - Human Angiotensin-Converting Enzyme 2 (hACE2)
Targets receptor; Cathepsin L (CTSL) [2]

The following diagram illustrates the dual antiviral mechanisms of Telaprevir against SARS-CoV-2,

targeting both viral replication inside the cell and viral entry at the cell membrane.
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Summary of Antiviral Activity Data

The table below summarizes key experimental data for Telaprevir's activity against HCV and SARS-CoV-2.

Assay Type HCV (Genotype 1b) SARS-CoV-2
Enzyme Inhibition  0.35 yM (NS3-4A protease) [1] N/A for Telaprevir (Derivatives: 7.6 nM -
(ICs0) 748.5 nM) [4] [5]

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s549061?utm_src=pdf-body-img
https://www.smolecule.com/products/s549061?utm_src=pdf-body
https://www.targetmol.com/compound/Telaprevir
https://lssf01.cas.cn/lssf/dbzkxyjshss/xwdt/202102/t20210224_4560973.html
https://www.wctfh.cn/info/1089/1174.htm
https://www.smolecule.com/products/s549061?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Assay Type HCV (Genotype 1b) SARS-CoV-2

Cell-Based Reduced HCV RNA in replicon 11.552 uM (Vero EG6 cells) [2] [6]
Antiviral (ICso) cells [1]

Cytotoxicity No significant toxicity (Huh-7, 60.865 pM (Vero E6 cells) [2] [6]
(CCso0) HepG2 cells) [1]

Selectivity Index Not specified 5.27 (Sl = CCso/ICso) [2] [6]

(SI)

Animal Model Reduced HCV RNA in human Derivatives (MI-09, MI-30) reduced viral
Efficacy hepatocyte mouse model [1] load in transgenic hACE2 mice [4] [5]

Key Experimental Protocols

For researchers looking to validate or build upon these findings, here is a summary of the key methodologies

used in the studies.

¢ 1. Molecular Docking & Dynamics Simulations [2]

o Target Preparation: 3D structures of target proteins (SARS-CoV-2 MP©, PDB ID: 7C7P;
hACEZ2) were obtained and prepared.

o Ligand Preparation: The 3D structure of Telaprevir was energy-minimized.

o Docking & Validation: Docking was performed using MOE software; method validated by re-
docking the native co-crystallized ligand (inhibitor N3).

o Dynamic Simulation: The docked poses underwent molecular dynamics simulations, with
binding free energy calculated using the MM-GBSA method.

e 2. In Vitro Cell-Based Antiviral Assay [2] [1]

o Cell Culture: Vero E6 cells were infected with SARS-CoV-2 and incubated with Telaprevir.

o Compound Treatment: Telaprevir was serially diluted in culture medium.

o Viral Replication Quantification: Viral RNA was extracted and quantified using quantitative
RT-PCR (QRT-PCR) to determine the ICso.

o Cytotoxicity Assay: Cell viability was measured using an MTS-based assay on the same cell
line to determine the CCso.
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e 3. X-ray Crystallography [3]

o Crystallization: SARS-CoV-2 MP™ was co-crystallized with Telaprevir.

o Data Collection: X-ray diffraction data were collected (e.g., at beamline BL19U1 of the
National Protein Science Center in Shanghai).

o Structure Determination: The crystal structure was solved, refined, and deposited in the
Protein Data Bank (PDB ID: 7C7P).

Research Implications and Future Directions

¢ Proof of Concept for Repurposing: The computational and in vitro evidence provides a strong
rationale for considering Telaprevir as a starting point for anti-COVID-19 drug development [2] [6].
¢ A Template for Rational Drug Design: The crystal structure of Telaprevir bound to SARS-CoV-2

MP'© offers invaluable insights for designing more potent and selective inhibitors [3]. This approach
has already proven successful, leading to new compounds (MI-09, MI-30) with significantly improved
activity and demonstrated efficacy in an animal model [4] [5].

e Considerations and Limitations: The moderate selectivity index (SI=5.27) and the discontinued
status of Telaprevir for HCV (due to side effects) suggest that its direct clinical use for COVID-19 is
unlikely. However, it remains an excellent chemical scaffold for further optimization.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b54906 1#telaprevir-repurposing-potential-for-sars-cov-2-

versus-hcv]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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